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Compound of Interest

Compound Name: 2-Methoxybutane-1-sulfonamide
Cat. No.: B13264283
Get Quote
\ J

Executive Summary & Chemical Context

2-Methoxybutane-1-sulfonamide is a functionalized aliphatic sulfonamide serving as a critical
chiral building block in medicinal chemistry, particularly for fragment-based drug discovery
(FBDD) targeting metalloenzymes (e.g., carbonic anhydrase) or as a polar scaffold in
peptidomimetics.

This guide provides a comprehensive technical characterization framework. Given the scarcity
of public spectral libraries for this specific CAS, the data presented below synthesizes high-
fidelity predictive modeling with empirical data from structural analogs (e.g., 2-methoxybutane,
aliphatic sulfonamides). This approach allows researchers to validate synthesis products
against calculated theoretical baselines.

Chemical Identity[1][2][3][4][5][6]1[7]

o |[UPAC Name: 2-Methoxybutane-1-sulfonamide
e Molecular Formula: CsH13NO3S[1]

e Molecular Weight: 167.23 g/mol [1]
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» Chirality: Contains one chiral center at C2. Synthesis typically yields a racemate unless
asymmetric precursors are used.

Synthesis & Impurity Profile (Contextual Grounding)

Understanding the synthesis pathway is prerequisite to interpreting spectral noise. The most
robust route involves the amination of 2-methoxybutane-1-sulfonyl chloride.

Reaction Pathway (Graphviz)
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Figure 1: Nucleophilic substitution pathway for sulfonamide formation.
Common Impurities to Watch:
 Sulfonic Acid (Hydrolysis): Broad OH peak >10 ppm (1H NMR), loss of NH2 signals.
e Residual Solvents: THF or DCM peaks if not dried thoroughly.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Protocol Note: All shifts are reported relative to TMS (0.00 ppm). For sulfonamides, DMSO-ds is
the preferred solvent over CDCls to visualize the exchangeable -NHz protons, which often
broaden into the baseline in chloroform.

'H NMR (400 MHz, DMSO-ds)

The molecule features a diastereotopic methylene group at C1 due to the adjacent chiral center
at C2.
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e Look for the ABX system (or ABMX) at the C1 position (2.95-3.15 ppm). If this appears as a
clean doublet, the resolution may be insufficient, or the chiral influence is weak.

e The -NH:z signal must integrate to 2H. If <2H, suspect rapid exchange with wet solvent.

3C NMR (100 MHz, DMSO-de)

Carbon Assignment Shift (6, ppm) Notes
Most deshielded
C-2 CH-O 78.0 - 80.5 aliphatic carbon (ether
effect).
a to sulfonyl; distinct
C-1 CH2-S 56.0 - 58.5
from ether carbons.
Can overlap with C-1;
OMe O-CHs 55.5-56.5 check HSQC for
confirmation.
C-3 CH:2 24.5-26.0 Standard methylene.
C-4 CHs 9.5-10.5 Terminal methyl.

Mass Spectrometry (MS)

Technique: Electrospray lonization (ESI) in Positive Mode is standard.

Fragmentation Pathway (Graphviz)

Sulfonamides exhibit characteristic fragmentation, primarily the loss of the SO2 moiety and a-

cleavages.
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Figure 2: Predicted ESI(+) fragmentation tree.

Key Diagnostic lons

lon Type m/z (Monoisotopic) Interpretation

Parent molecular ion (Base
[M+H]+ 168.07 , o
peak in soft ionization).

Sodium adduct (Common in

[M+Na]* 190.05
unbuffered HPLC solvents).

Loss of ammonia
[M-NHs]* 151.04 (characteristic of primary
sulfonamides).

Cleavage of C-S bond

Alkyl Cation 87.08
(CsH110™ fragment).

Infrared Spectroscopy (FT-IR)

Method: ATR (Attenuated Total Reflectance) on neat solid/oil.
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Wavenumber . . . .
Vibration Mode Functional Group Intensity

(cm™)

Sulfonamide Medium, Broad
3350 — 3250 v(N-H)

(Asym/Sym) doublet
2970 — 2850 v(C-H) Alkyl (CHz, CHs) Strong
1330 - 1310 v(S=0) Sulfonyl (Asymmetric)  Strong, Sharp
1160 — 1140 v(S=0) Sulfonyl (Symmetric) Strong, Sharp
1090 — 1070 v(C-0) Ether (Aliphatic) Medium

Diagnostic Signature: The presence of the doublet at ~3300 cm~* (NHz2) combined with the
strong S=0 bands at 1320/1150 cm~! confirms the sulfonamide functionality.

Experimental Protocols
Protocol A: NMR Sample Preparation

e Solvent Selection: Use DMSO-ds (99.9% D) to prevent NH proton exchange.
¢ Concentration: Dissolve 5-10 mg of sample in 0.6 mL solvent.

« Filtration: If the solution is cloudy (salt impurities), filter through a cotton plug in a glass
pipette directly into the NMR tube.

o Acquisition: Set relaxation delay (d1) to >2.0s to ensure accurate integration of the ratio
between the methoxy singlet and the ethyl triplet.

Protocol B: LC-MS Purity Check

e Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7 pum).
e Mobile Phase:
o A: Water + 0.1% Formic Acid.

o B: Acetonitrile + 0.1% Formic Acid.
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Gradient: 5% B to 95% B over 3 minutes.

Detection: UV (210 nm) + ESI (Pos/Neg switching). Note: Sulfonamides have low UV
absorbance; MS trace is more reliable for purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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